Cas no 1807134-60-6 (6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid
• CAS No: 1807134-60-6
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4881786
• Update Time: 2025-10-29

6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-5(9)3-1-2(7(13)14)4(11)6(10)12-3/h1,5H,(H,13,14)
• InChI Key： LOKQVWQLNWGWSG-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid

Comprehensive Overview of 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid (CAS No. 1807134-60-6)

6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique molecular structure featuring difluoromethyl, fluoro, and iodo substituents, this compound serves as a versatile building block for the synthesis of advanced bioactive molecules. Its CAS number 1807134-60-6 is frequently searched in scientific databases, reflecting its growing importance in drug discovery and material science applications.

The compound's multifunctional reactivity makes it particularly valuable for cross-coupling reactions, a topic widely discussed in organic synthesis forums and research publications. Recent trends in AI-assisted molecular design have highlighted the potential of such halogenated pyridines in developing next-generation therapeutics, especially in kinase inhibitor development. Researchers are actively exploring its use in creating targeted drug delivery systems, a hot topic in precision medicine discussions across academic and industrial circles.

From a structural-activity relationship perspective, the presence of both fluorine and iodine atoms in 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid offers unique opportunities for molecular interactions and metabolic stability enhancement. These properties are particularly relevant in current medicinal chemistry research focusing on improved bioavailability of pharmaceutical compounds. The carboxylic acid moiety further expands its utility as a conjugation site for various bioconjugation strategies, making it a subject of interest in proteolysis-targeting chimera (PROTAC) development.

In the context of green chemistry initiatives, synthetic approaches to CAS 1807134-60-6 have evolved to incorporate more sustainable methodologies. Recent literature emphasizes catalyst optimization and atom economy in its production, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with current industry trends toward eco-friendly synthesis protocols, a frequent search topic among process chemistry professionals.

The analytical characterization of 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's structural integrity and purity profile, particularly when used in high-value applications. The growing integration of computational chemistry tools in predicting its physicochemical properties represents another area of active research, reflecting broader trends in digital transformation of chemical R&D.

Storage and handling recommendations for this compound emphasize moisture-sensitive characteristics common to many halogenated heterocycles. Proper chemical stability maintenance under controlled conditions ensures optimal performance in subsequent synthetic steps. These practical considerations are frequently addressed in technical documentation and material safety data sheets, which are commonly searched resources for laboratory personnel working with such specialized compounds.

Looking forward, the scientific community anticipates expanded applications of 6-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-carboxylic acid in emerging fields like bioconjugate vaccines and molecular imaging probes. Its structural features align well with current demands for multifunctional scaffolds in chemical biology research. As synthetic methodologies continue to advance, this compound is poised to play an increasingly important role in addressing complex challenges in healthcare innovation and sustainable chemistry.